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Compound of Interest

Compound Name: p-Tolylpinacolboronate-d3

Cat. No.: B14031904 Get Quote

Technical Data Sheet: p-Tolylpinacolboronate-d3
CAS Number: 2235417-07-7

This document serves as a technical overview of p-Tolylpinacolboronate-d3, providing

essential information for researchers, scientists, and professionals in the field of drug

development. Due to the limited availability of public data, this guide focuses on the

fundamental properties and sourcing of the compound.

Compound Identification
Identifier Value

Chemical Name p-Tolylpinacolboronate-d3

CAS Number 2235417-07-7[1][2]

Molecular Formula C₁₃H₁₆D₃BO₂

Molecular Weight 221.12 g/mol

Physicochemical Properties
A comprehensive, experimentally verified dataset on the physicochemical properties of p-
Tolylpinacolboronate-d3 is not readily available in the public domain. Researchers should

consider the properties of the non-deuterated analogue, p-tolylboronic acid pinacol ester, as a
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starting point for experimental design, while accounting for the kinetic isotope effect where

applicable.

Synthesis and Experimental Protocols
Detailed, peer-reviewed synthesis protocols and specific experimental applications for p-
Tolylpinacolboronate-d3 are not widely published. The synthesis would likely involve the

deuteration of a suitable starting material, such as a deuterated toluene derivative, followed by

a borylation reaction with a pinacolborane source.

General Workflow for a Hypothetical Synthesis:

Deuterated Toluene

Halogenation

Grignard Formation

Borylation with Isopropoxy-pinacolborane
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Caption: A potential synthetic workflow for p-Tolylpinacolboronate-d3.
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As a deuterated compound, p-Tolylpinacolboronate-d3 is of interest in medicinal chemistry

and drug development. The primary application of such compounds is in pharmacokinetic

studies. The deuterium substitution can alter the metabolic profile of a molecule, often leading

to a slower rate of metabolism. This "kinetic isotope effect" can be leveraged to improve the

pharmacokinetic properties of a drug candidate.

Logical Relationship in Application:

p-Tolylpinacolboronate-d3 Pharmacokinetic Studies Kinetic Isotope Effect Altered Metabolism Improved Drug Candidate Profile
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Caption: The role of deuterated compounds in drug development.

Supplier Information
Researchers interested in acquiring p-Tolylpinacolboronate-d3 for research purposes can

source it from the following supplier:

Supplier Product Name CAS Number

MedChemExpress p-Tolylpinacolboronate-d3 2235417-07-7[1][2]

It is recommended to contact the supplier directly for detailed product specifications, purity, and

availability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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